Cas no 348618-45-1 (Benzenepropanenitrile, 2-bromo-5-methoxy-4-(phenylmethoxy)-)

• Product Name: Benzenepropanenitrile, 2-bromo-5-methoxy-4-(phenylmethoxy)-
• CAS No: 348618-45-1
• MF: C₁₇H₁₆BrNO₂
• MW: 346.218443870544
• CID: 1466735
• Update Time: 2024-08-25

Benzenepropanenitrile, 2-bromo-5-methoxy-4-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile, 2-bromo-5-methoxy-4-(phenylmethoxy)-

• Inchi： 1S/C17H16BrNO2/c1-20-16-10-14(8-5-9-19)15(18)11-17(16)21-12-13-6-3-2-4-7-13/h2-4,6-7,10-11H,5,8,12H2,1H3
• InChI Key： XKWUOPFKNAQALG-UHFFFAOYSA-N
• SMILES： C1(CCC#N)=CC(OC)=C(OCC2=CC=CC=C2)C=C1Br

Computed Properties

• Exact Mass: 345.03648

Experimental Properties

• Density: 1.346±0.06 g/cm3(Predicted)
• Melting Point: 52-53 °C
• Boiling Point: 480.7±40.0 °C(Predicted)
• PSA: 42.25